![molecular formula C8H16ClNO B6194082 8-methoxy-5-azaspiro[3.4]octane hydrochloride CAS No. 2680536-73-4](/img/new.no-structure.jpg)
8-methoxy-5-azaspiro[3.4]octane hydrochloride
Overview
Description
8-Methoxy-5-azaspiro[3.4]octane hydrochloride is a chemical compound with the molecular formula C8H16ClNO. It is a spiro compound, characterized by a unique structure where two rings are connected through a single atom. This compound is primarily used in research and development, particularly in the fields of chemistry and pharmaceuticals .
Preparation Methods
The synthesis of 8-methoxy-5-azaspiro[3.4]octane hydrochloride typically involves the reaction of 8-methoxy-5-azaspiro[3.4]octane with hydrochloric acid. The reaction conditions often include controlled temperatures and specific solvents to ensure the purity and yield of the final product. Industrial production methods may involve large-scale synthesis using automated reactors and stringent quality control measures to maintain consistency .
Chemical Reactions Analysis
8-Methoxy-5-azaspiro[3.4]octane hydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.
The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
8-Methoxy-5-azaspiro[3.4]octane hydrochloride has several scientific research applications:
Chemistry: It is used as a reference standard in analytical chemistry to ensure the accuracy of experimental results.
Biology: It is used in the study of biological pathways and mechanisms, particularly those involving neurotransmitters.
Medicine: It is investigated for its potential therapeutic effects, including its role as a precursor in the synthesis of pharmaceutical compounds.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 8-methoxy-5-azaspiro[3.4]octane hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. These interactions can modulate various biological pathways, leading to changes in cellular functions. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
8-Methoxy-5-azaspiro[3.4]octane hydrochloride can be compared with other spiro compounds, such as:
8-Methoxy-5-azaspiro[3.4]octane: The non-hydrochloride form of the compound.
5-Azaspiro[3.4]octane: A similar spiro compound without the methoxy group.
8-Methoxyspiro[3.4]octane: A similar compound without the azaspiro group.
Properties
CAS No. |
2680536-73-4 |
|---|---|
Molecular Formula |
C8H16ClNO |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
